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Compound of Interest

Compound Name: BMS-754807

Cat. No.: B1684702 Get Quote

BMS-754807 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility, handling, and experimental use of

BMS-754807, a potent and reversible inhibitor of the Insulin-like Growth Factor-1 Receptor

(IGF-1R) and the Insulin Receptor (IR).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of BMS-754807?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of BMS-754807. It is highly soluble in DMSO.[1][2] To ensure maximum

solubility, it is critical to use freshly opened, anhydrous DMSO, as the solvent is hygroscopic

and absorbed moisture can significantly reduce the solubility of the compound.[1][2]

Q2: What is the solubility of BMS-754807 in common laboratory solvents?

A2: BMS-754807 exhibits high solubility in DMSO and ethanol. It is considered insoluble in

water.[1] Please refer to the solubility data table below for specific concentrations.

Q3: How should I store the solid compound and its stock solutions?

A3: The solid powder of BMS-754807 should be stored at -20°C for long-term stability (up to 3

years). Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and
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can be stored at -80°C for up to one year or at -20°C for up to six months.

Q4: Can I dissolve BMS-754807 directly in aqueous buffers or cell culture media?

A4: No, BMS-754807 is insoluble in water. It is necessary to first prepare a concentrated stock

solution in a suitable organic solvent, such as DMSO, and then dilute this stock into your

aqueous buffer or cell culture medium to the desired final concentration.

Q5: What is the mechanism of action of BMS-754807?

A5: BMS-754807 is a potent and reversible dual inhibitor of the IGF-1R and IR tyrosine

kinases. By binding to these receptors, it blocks the downstream signaling pathways, primarily

the PI3K/AKT/mTOR and MAPK/ERK pathways, which are crucial for tumor cell proliferation,

survival, and angiogenesis.

Troubleshooting Guide
Issue 1: My BMS-754807 powder is not dissolving completely in DMSO.

Possible Cause 1: DMSO quality. The DMSO may have absorbed moisture from the air.

Solution: Use a new, sealed bottle of anhydrous or molecular sieve-dried DMSO.

Possible Cause 2: Concentration too high. You may be exceeding the solubility limit.

Solution: Refer to the solubility table. Try gently warming the solution (e.g., in a 37°C water

bath) and vortexing to aid dissolution. If it still doesn't dissolve, you may need to prepare a

slightly less concentrated stock solution.

Issue 2: A precipitate formed when I diluted my DMSO stock solution into my aqueous medium.

Possible Cause: Poor aqueous solubility. BMS-754807 is insoluble in water, and adding a

concentrated DMSO stock directly to an aqueous solution can cause it to precipitate out.

Solution 1: Increase mixing. Add the DMSO stock dropwise to the aqueous medium while

vortexing or stirring vigorously to ensure rapid dispersion.
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Solution 2: Reduce final DMSO concentration. The final concentration of DMSO in your

cell culture medium should be kept low, typically below 0.5%, to avoid solvent-induced

toxicity and solubility issues. Ensure your stock concentration is high enough to achieve

the desired final concentration of BMS-754807 without exceeding this DMSO limit.

Solution 3: Use a surfactant or co-solvent (for in vivo studies). For animal studies,

formulations may include co-solvents like PEG300 or surfactants like Tween 80 to

maintain the compound in solution or suspension.

Data Presentation
Table 1: Solubility of BMS-754807 in Various Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ≥ 100 ≥ 216.69

Use of fresh,

anhydrous DMSO is

critical.

DMSO 92 199.35

Ethanol 92 199.35

Water Insoluble N/A

Molecular Weight of BMS-754807: 461.49 g/mol

Experimental Protocols
Protocol 1: Preparation of a 10 mM BMS-754807 Stock Solution in DMSO

Weighing the Compound: Accurately weigh out the desired amount of BMS-754807 powder

in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock, weigh out

4.61 mg.

Adding Solvent: Using a calibrated pipette, add the calculated volume of fresh, anhydrous

DMSO to the tube. For 1 mL of a 10 mM solution from 4.61 mg, add 1 mL of DMSO.
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Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming in a 37°C water bath can assist dissolution.

Storage: Aliquot the stock solution into smaller volumes in sterile cryovials to minimize

freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year).

Protocol 2: Diluting BMS-754807 for In Vitro Cell-Based Assays

Thaw Stock Solution: Thaw an aliquot of the 10 mM BMS-754807 DMSO stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM,

you could first dilute the 10 mM stock 1:100 in medium to get a 100 µM intermediate

solution.

Final Dilution: Add the required volume of the stock or intermediate solution to your cell

culture plates containing the final volume of medium. For instance, add 10 µL of a 100 µM

intermediate solution to 990 µL of medium in a well to achieve a final concentration of 1 µM.

Ensure the final DMSO concentration is non-toxic to your cells (typically <0.5%).

Mixing: Mix gently by pipetting up and down or by swirling the plate to ensure even

distribution of the compound.

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1684702?utm_src=pdf-body
https://www.benchchem.com/product/b1684702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

IGF-1R / IR

PI3K RAS

BMS-754807

Inhibition

AKT

mTOR

Cell Proliferation,
Survival, Angiogenesis

RAF

MEK

ERK

Click to download full resolution via product page

Caption: Signaling pathway inhibited by BMS-754807.
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Caption: Troubleshooting workflow for BMS-754807 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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